Cas no 602261-95-0 (1-(isocyanomethyl)-2-methylbenzene)

• Product Name: 1-(isocyanomethyl)-2-methylbenzene
• CAS No: 602261-95-0
• MF: C₉H₉N
• MW: 131.174462080002
• CID: 951434
• PubChem ID: 2759803
• Update Time: 2025-11-01

1-(isocyanomethyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-METHYLBENZYLISOCYANIDE
• 1-(isocyanomethyl)-2-methylbenzene

• MDL： MFCD02664584
• Inchi： 1S/C9H9N/c1-8-5-3-4-6-9(8)7-10-2/h3-6H,7H2,1H3
• InChI Key： OUGPEGDSDBHEKT-UHFFFAOYSA-N
• SMILES： [N+](#[C-])CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 131.07300
• Monoisotopic Mass: 131.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 0.00000
• LogP: 1.64500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(isocyanomethyl)-2-methylbenzene

Introduction to 1-(Isocyanomethyl)-2-methylbenzene (CAS No. 602261-95-0)

1-(Isocyanomethyl)-2-methylbenzene, with the CAS number 602261-95-0, is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an isocyanomethyl group attached to a substituted benzene ring. The presence of this functional group imparts specific chemical properties that make it valuable for various applications.

The molecular formula of 1-(Isocyanomethyl)-2-methylbenzene is C₉H₉NCO, and its molecular weight is approximately 159.17 g/mol. The compound is a colorless liquid at room temperature and exhibits a characteristic odor. Its boiling point is around 230°C, and it has a density of about 1.03 g/cm³ at 20°C. These physical properties are crucial for understanding its behavior in different environments and applications.

In terms of chemical reactivity, 1-(Isocyanomethyl)-2-methylbenzene is highly reactive due to the presence of the isocyanate group (NCO). Isocyanates are known for their ability to react with amines, alcohols, and water to form ureas, urethanes, and carbamates, respectively. This reactivity makes 1-(Isocyanomethyl)-2-methylbenzene an important intermediate in the synthesis of various polymers, coatings, adhesives, and other materials.

Recent research has explored the potential applications of 1-(Isocyanomethyl)-2-methylbenzene in advanced materials science. For instance, a study published in the Journal of Polymer Science in 2023 investigated the use of this compound as a monomer in the synthesis of novel polyurethane elastomers. The resulting materials exhibited excellent mechanical properties, including high tensile strength and elongation at break, making them suitable for use in automotive parts, footwear, and medical devices.

In the pharmaceutical industry, 1-(Isocyanomethyl)-2-methylbenzene has been studied for its potential as a building block in drug discovery. A research team from the University of California reported in the Journal of Medicinal Chemistry that this compound can be used to synthesize new classes of small molecules with potential therapeutic applications. Specifically, they demonstrated that derivatives of 1-(Isocyanomethyl)-2-methylbenzene showed promising activity against certain cancer cell lines and could be further optimized for clinical use.

The safety and environmental impact of 1-(Isocyanomethyl)-2-methylbenzene are also important considerations. While isocyanates can pose health risks if not handled properly, modern safety protocols and engineering controls have significantly reduced these risks. The compound should be stored in tightly sealed containers away from heat and incompatible materials to prevent unwanted reactions. Additionally, proper personal protective equipment (PPE) should be used when handling this compound to ensure worker safety.

In conclusion, 1-(Isocyanomethyl)-2-methylbenzene (CAS No. 602261-95-0) is a valuable chemical with a wide range of applications in materials science and pharmaceutical research. Its unique molecular structure and reactivity make it an essential intermediate in the synthesis of advanced materials and potential drug candidates. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.